3,4-difluoro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: 3,4-difluoro-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzamide
• InChI: InChI=1S/C17H14F2N2O3/c1-21-6-7-24-15-5-3-11(9-12(15)17(21)23)20-16(22)10-2-4-13(18)14(19)8-10/h2-5,8-9H,6-7H2,1H3,(H,20,22)
• InChI Key: YXFDYHIXQYEJGJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C17H14F2N2O3
• Molecular Weight: 332.30 g/mol

Description

The compound is a complex organic molecule, likely to be a light yellow to yellow powder or crystals.

Synthesis Analysis

The synthesis of such complex molecules often involves multiple steps and various reagents. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecule likely has a complex structure, as suggested by its IUPAC name. The conformation of the molecule can severely affect its physical and chemical characteristics.

Chemical Reactions Analysis

Again, without specific information, it’s hard to provide a detailed analysis of the chemical reactions involving this compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its structure. The molecule conformation can severely affect its physical and chemical characteristics.

Scientific Research Applications

• Synthesis and Structural Studies : Research has focused on the synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids, a category to which 3,4-difluoro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide belongs. These compounds are synthesized through a series of steps starting from N-alkylated benzimidazole 2-carboxaldehyde. Studies have also explored their molecular structure through spectroscopic methods, X-ray diffraction, and Density Functional Theory (DFT) studies (Almansour et al., 2016).

• Potential in Imaging Applications : In a study focusing on similar compounds, researchers synthesized 2,6-difluoro-N-(3-[11C]methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl)-3-(propylsulfonamidio)benzamide, showing its application in Positron Emission Tomography (PET) imaging for cancers. This suggests the potential use of related compounds, like 3,4-difluoro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide, in diagnostic imaging (Wang et al., 2013).

• Process Development in Pharmaceutical Synthesis : There's research on process development and scale-up of benzoxazepine-containing kinase inhibitors. The benzoxazepine core, similar in structure to the compound , is a key component in several kinase inhibitors. This demonstrates the compound's relevance in pharmaceutical manufacturing and its potential in drug development (Naganathan et al., 2015).

• Antiproliferative Effects in Cancer Research : Studies have shown the synthesis of phenylpyrazolodiazepin-7-ones and their antiproliferative effects on cancer cells, indicating the potential of related compounds in cancer treatment and research (Kim et al., 2011).

• Studies in Heterocyclic Chemistry : Research has been conducted on the synthesis of substituted N-(2,4-dioxo-1,2,3,4-tetrahydroquinazolinyl)benzamides, highlighting the importance of similar compounds in the field of heterocyclic chemistry, which is crucial for the development of new therapeutic agents (Chau et al., 1982).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would describe how it interacts with biological systems.

Safety and Hazards

Without specific information on this compound, it’s difficult to provide details on its safety and hazards.

Future Directions

The future directions for research on this compound would depend on its current uses and potential applications. Unfortunately, without more specific information, it’s hard to predict future directions.